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For Researchers, Scientists, and Drug Development Professionals

Introduction

VO-Ohpic trihydrate is a potent and selective small-molecule inhibitor of the tumor suppressor
phosphatase and tensin homolog (PTEN).[1][2][3][4][5] PTEN functions as a critical negative
regulator of the PI3K/Akt/mTOR signaling pathway, a cascade pivotal in cell growth,
proliferation, survival, and metabolism.[1][4][6] By inhibiting PTEN's lipid phosphatase activity,
VO-Ohpic trihydrate effectively increases the cellular levels of phosphatidylinositol (3,4,5)-
trisphosphate (PIP3), leading to the activation of downstream effectors such as Akt and
FoxO3a.[1][7][8] This targeted inhibition makes VO-Ohpic trihydrate a valuable tool in
studying cellular processes regulated by the PTEN/Akt pathway and exploring its therapeutic
potential in various diseases, including cancer and metabolic disorders.[3][6][9]

This document provides detailed protocols for the preparation of VO-Ohpic trihydrate stock
solutions for both in vitro and in vivo applications, along with a summary of its key biochemical
and physical properties.

Data Presentation: Properties of VO-Ohpic
Trihydrate

A summary of the key quantitative data for VO-Ohpic trihydrate is presented in the table
below for easy reference.
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Property Value
) 415.20 g/mol [1] (Note: Some sources may cite
Molecular Weight ) ]
slightly different values, e.g., 417.22 Da[5])
Appearance Light green to green solid[2]
Purity >98% to >99.99%[5][7]
IC50 (PTEN) 35 nM[1][7][8], 46 = 10 nM[2][5][10]
DMSO: = 50 mg/mL (120.42 mM)[2][10], 72
B mg/mL (173.41 mM)[1], >10 mM[3] Water:
Solubility

Insoluble (< 0.1 mg/mL)[1][2][10] Ethanol:
Insoluble[1] PBS (pH 7.2): 1 mg/mL[8]

Storage (Powder)

-20°C for up to 3 years|[2]

Storage (Stock Solution)

-80°C for up to 6 months; -20°C forup to 1
month[2]

Experimental Protocols

Protocol 1: Preparation of High-Concentration Stock

Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of VO-Ohpic

trihydrate in DMSO, suitable for use in cell-based assays.

Materials:

VO-Ohpic trihydrate powder

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated micropipettes and sterile tips

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
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e Optional: Water bath or sonicator
Procedure:

o Equilibrate Reagents: Allow the VO-Ohpic trihydrate powder and DMSO to equilibrate to
room temperature before opening to prevent condensation of moisture, as hygroscopic
DMSO can reduce solubility.[1][2]

o Weighing: Accurately weigh the desired amount of VO-Ohpic trihydrate powder in a sterile
microcentrifuge tube.

¢ Solvent Addition: Add the appropriate volume of fresh DMSO to achieve the desired stock
concentration (e.g., 10 mM, 20 mM). For example, to prepare a 10 mM stock solution, add
240.85 L of DMSO to 1 mg of VO-Ohpic trihydrate (based on a molecular weight of 415.2
g/mol).

o Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If
dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used to
aid dissolution.[3][7]

 Sterilization (Optional): If required for your specific application, the stock solution can be
sterilized by filtering through a 0.22 um syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for
long-term storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[2]

Protocol 2: Preparation of Working Solutions for In Vivo
Use

This protocol provides a common formulation for preparing VO-Ohpic trihydrate for
intraperitoneal (i.p.) injection in animal models. It is crucial to prepare this solution fresh on the
day of use.[2]

Materials:

» High-concentration VO-Ohpic trihydrate stock solution in DMSO (from Protocol 1)
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Polyethylene glycol 300 (PEG300)

Tween-80

Sterile saline (0.9% NacCl)

Sterile tubes for dilution
Procedure:

e Solvent Preparation: Prepare the vehicle solution by mixing the components in the specified
ratios. A commonly used vehicle consists of 10% DMSO, 40% PEG300, 5% Tween-80, and
45% saline.[2][7]

 Dilution: Based on the desired final concentration and dosing volume, calculate the required
amount of the VO-Ohpic trihydrate DMSO stock solution.

» Mixing: Add the components sequentially, ensuring each is fully mixed before adding the
next. A common method is to first add the DMSO stock to the PEG300, followed by Tween-
80, and finally the saline.[2][10] For example, to prepare 1 mL of the final solution, you would
mix 100 pL of the DMSO stock, 400 uL of PEG300, 50 uL of Tween-80, and 450 pL of saline.

e Final Mixing: Vortex the final solution gently to ensure homogeneity. The resulting solution
should be clear.[2][10]

o Administration: Use the freshly prepared solution for in vivo administration as per your
experimental protocol.

Mandatory Visualizations
Signaling Pathway of VO-Ohpic Trihydrate Action

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://www.targetmol.com/compound/vo-ohpic%20trihydrate
https://www.benchchem.com/product/b10780451?utm_src=pdf-body
https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://file.medchemexpress.com/batch_PDF/HY-13074/VO-Ohpic-trihydrate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/VO-Ohpic-trihydrate.html
https://file.medchemexpress.com/batch_PDF/HY-13074/VO-Ohpic-trihydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b10780451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Membrane

PIP2

PI3K PTEN

Akt PI3K

Phosphorylation

(Active) PTEN

mTOR

Promotes

Cell Growth &

\
|
|
|
|
1
|
|
I
|
|
|
|
|
|
|
1
|
|
|
|
|
|
|
Q I
Activates !
|
|
|
|
|
|
|
|
|
|
|
|
|
I
|
|
|
|
. |
Survival !
1

/

Click to download full resolution via product page

Caption: VO-Ohpic trihydrate inhibits PTEN, activating the PI3K/Akt pathway.
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing VO-Ohpic trihydrate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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